![molecular formula C20H23Cl3N2O2S B1252183 Barbamide](/img/structure/B1252183.png)
Barbamide
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Overview
Description
Barbamide is a fatty amide.
Scientific Research Applications
Barbamide's Biosynthesis and Biochemical Processes
Biosynthesis Pathway of this compound : this compound, a mixed polypeptide-polyketide natural product, undergoes a unique biosynthetic pathway. The process starts with the chlorination of L-leucine's pro-R methyl group, leading to the formation of trichloroleucine. This is then converted to trichloroisovaleric acid and extended with an acetate unit, forming the initial seven carbons of this compound (Flatt et al., 2006).
Genetic Architecture of this compound Biosynthesis : The this compound biosynthetic gene cluster from the marine cyanobacterium Lyngbya majuscula involves a complex system of mixed polyketide synthase (PKS)-non-ribosomal peptide synthetase (NRPS). This cluster, incorporating 12 open reading frames, is responsible for the synthesis of this compound from acetate, L-phenylalanine, L-leucine, and L-cysteine, involving unique biochemical mechanisms (Chang et al., 2002).
Interaction with Mammalian Nervous System
- Affinity for Membrane-Bound Receptors : this compound exhibits binding affinity for several receptors and transporters involved in nociception and sensory neuron activity, such as the dopamine transporter, kappa opioid receptor, and sigma receptors. It impacts store-operated calcium entry (SOCE) in mouse sensory neurons, suggesting potential for future drug development (Hough et al., 2023).
Molecular Structure and Chemical Analysis
- Structural and Chemical Analysis : Detailed structural studies of this compound have revealed its unique features, such as a trichloromethyl group and the methyl enol ether of a beta-keto amide. These aspects are crucial for understanding its biochemical properties and potential applications (Orjala & Gerwick, 1996).
Implications for Drug Development and Research
Heterologous Production and Drug Development : The ability to heterologously express the this compound biosynthetic gene cluster in terrestrial actinobacteria, like Streptomyces venezuelae, and produce new this compound congeners, like 4-O-demethylthis compound, highlights the molecule's potential in drug development and investigating complex marine natural products (Kim et al., 2012).
Total Synthesis of this compound : The first total synthesis of this compound, involving a convergent approach and various chemical processes, provides insights into its molecular structure and potential synthetic routes for research and therapeutic applications (Nguyen, Willis, & Gerwick, 2001).
properties
Molecular Formula |
C20H23Cl3N2O2S |
---|---|
Molecular Weight |
461.8 g/mol |
IUPAC Name |
(E,5S)-6,6,6-trichloro-3-methoxy-N,5-dimethyl-N-[(1S)-2-phenyl-1-(1,3-thiazol-2-yl)ethyl]hex-2-enamide |
InChI |
InChI=1S/C20H23Cl3N2O2S/c1-14(20(21,22)23)11-16(27-3)13-18(26)25(2)17(19-24-9-10-28-19)12-15-7-5-4-6-8-15/h4-10,13-14,17H,11-12H2,1-3H3/b16-13+/t14-,17-/m0/s1 |
InChI Key |
UGNRFJOMRFTXSQ-ITRHSTPOSA-N |
Isomeric SMILES |
C[C@@H](C/C(=C\C(=O)N(C)[C@@H](CC1=CC=CC=C1)C2=NC=CS2)/OC)C(Cl)(Cl)Cl |
Canonical SMILES |
CC(CC(=CC(=O)N(C)C(CC1=CC=CC=C1)C2=NC=CS2)OC)C(Cl)(Cl)Cl |
synonyms |
4-O-demethylbarbamide barbamide |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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